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Compound of Interest

Compound Name: Cianopramine

Cat. No.: B1668977 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Cianopramine, a tricyclic antidepressant investigated for neurological disorders,

requires careful handling and disposal due to its chemical nature and potential environmental

impact. Although never marketed, its use in research necessitates clear procedural guidance

for its waste management.

Immediate Safety and Logistical Information
As Cianopramine is primarily a research compound, a comprehensive Safety Data Sheet

(SDS) is not readily available. Therefore, it is crucial to handle it with the caution afforded to all

novel chemical entities. Based on its classification as a tricyclic antidepressant, it is prudent to

assume potential toxicity, particularly to aquatic life.

Key Safety Precautions:

Avoid Environmental Release: Do not dispose of Cianopramine down the drain or in the

regular trash. Pharmaceutical waste, even if not classified as hazardous by the Resource

Conservation and Recovery Act (RCRA), can pose risks to ecosystems.[1][2][3][4]

Personal Protective Equipment (PPE): When handling Cianopramine powder or solutions,

always wear appropriate PPE, including gloves, safety glasses, and a lab coat.
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Segregation of Waste: Keep Cianopramine waste separate from other laboratory waste

streams to ensure it receives the correct disposal pathway.

Step-by-Step Disposal Protocol
Since Cianopramine is not explicitly listed as a hazardous waste under RCRA, it should be

managed as a non-RCRA pharmaceutical waste.[1][2][3] The primary and recommended

disposal method for this category of waste is incineration by a licensed hazardous waste

management company.

Procedure:

Neutralization/Deactivation (if applicable and safe): Currently, there are no established and

verified protocols for the chemical neutralization of Cianopramine in a standard laboratory

setting. Therefore, attempting to neutralize the compound is not recommended.

Collection and Storage:

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) and unused

Cianopramine powder in a dedicated, clearly labeled, and sealed container.

For liquid waste (e.g., solutions containing Cianopramine), use a separate, leak-proof,

and clearly labeled container.

The container should be marked as "Non-RCRA Pharmaceutical Waste for Incineration"

and should include the name of the compound (Cianopramine).

Engage a Professional Waste Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the Cianopramine waste.

The EHS department will work with a licensed hazardous waste disposal vendor who will

transport the waste for incineration at a permitted facility.[1][2]

Data Presentation: Chemical and Physical
Properties of Cianopramine
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Due to its status as a research chemical, extensive data on the physical and chemical

properties of Cianopramine are not widely published. The following table summarizes the

available information.

Property Value

Chemical Formula C₂₀H₂₃N₃

Molar Mass 305.425 g/mol

Appearance Solid (form may vary)

CAS Number 66834-24-0

RCRA Hazardous Waste Classification
Not explicitly listed. Presumed to be non-RCRA

pharmaceutical waste.

Environmental Fate

As a tricyclic antidepressant, it may be

persistent in the environment and toxic to

aquatic organisms.

Experimental Protocols
As this document provides disposal procedures rather than experimental results, there are no

experimental protocols to cite. The disposal recommendations are based on established best

practices for the management of pharmaceutical and chemical waste in a laboratory setting.

Mandatory Visualization: Disposal Workflow for
Cianopramine
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Cianopramine waste in a research laboratory.
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Caption: Decision workflow for the proper disposal of Cianopramine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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